N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)-2,5-dimethoxybenzenesulfonamide

Specification

• CAS No.: 920402-23-9
• Molecular Formula: C20H20FN3O5S
• Molecular Weight: 433.45
• IUPAC Name: N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]-2,5-dimethoxybenzenesulfonamide
• Standard InChI: InChI=1S/C20H20FN3O5S/c1-27-16-7-9-18(28-2)19(13-16)30(25,26)22-11-12-29-20-10-8-17(23-24-20)14-3-5-15(21)6-4-14/h3-10,13,22H,11-12H2,1-2H3
• Standard InChI Key: JOOMUGJYKYAKFU-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NCCOC2=NN=C(C=C2)C3=CC=C(C=C3)F

Introduction

N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)-2,5-dimethoxybenzenesulfonamide is a complex organic compound featuring a pyridazine ring, a sulfonamide moiety, and a fluorophenyl substituent. This compound is of interest in scientific research due to its potential biological activities and applications in medicinal chemistry. The presence of the fluorophenyl group enhances its lipophilicity, which may influence its pharmacokinetic properties.

Synthesis and Chemical Reactivity

The synthesis of N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)-2,5-dimethoxybenzenesulfonamide typically involves multi-step reactions starting from pyridazine precursors. The compound's reactivity can be modified through its functional groups, allowing for the enhancement of its biological activity or alteration of its pharmacological properties.

Biological Activity and Potential Applications

While specific biological activity data for N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)-2,5-dimethoxybenzenesulfonamide is limited, compounds with similar structures have shown potential in various therapeutic areas. For instance, sulfonamides are known for their antimicrobial properties, and pyridazine derivatives have been explored for their anti-inflammatory and anticancer activities.

Research Findings and Future Directions

Research on compounds with pyridazine and sulfonamide moieties often focuses on their potential as pharmacologically active agents. Studies on related compounds have demonstrated promising results in modulating protein kinase activity and exhibiting antimalarial properties. Further research is needed to fully explore the biological activities and potential therapeutic applications of N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)-2,5-dimethoxybenzenesulfonamide.